N-(2,3-dichlorophenyl)-2-methylpentanamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2-methylpentanamide
• InChI: InChI=1S/C12H15Cl2NO/c1-3-5-8(2)12(16)15-10-7-4-6-9(13)11(10)14/h4,6-8H,3,5H2,1-2H3,(H,15,16)
• InChI Key: YBHQKQJYVRGIOF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)C(=O)NC1=C(C(=CC=C1)Cl)Cl
• Molecular Formula: C12H15Cl2NO
• Molecular Weight: 260.16 g/mol

Description

N-(2,3-dichlorophenyl)-2-methylpentanamide is a chemical compound that belongs to the class of amides It is characterized by the presence of a dichlorophenyl group attached to a methylpentanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,3-dichlorophenyl)-2-methylpentanamide typically involves the reaction of 2,3-dichloroaniline with 2-methylpentanoyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually performed in an organic solvent like dichloromethane or chloroform at room temperature.

Industrial Production Methods

On an industrial scale, the production of this compound can be achieved through a similar synthetic route but with optimized conditions to increase yield and purity. This may involve the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

N-(2,3-dichlorophenyl)-2-methylpentanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

N-(2,3-dichlorophenyl)-2-methylpentanamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and antifungal properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2,3-dichlorophenyl)-2-methylpentanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. For example, it may inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity.

Comparison with Similar Compounds

Similar Compounds

2,3-Dichlorophenylpiperazine: A compound with a similar dichlorophenyl group but different backbone structure.

2,3-Dichlorophenol: Another compound with a dichlorophenyl group but different functional group.

Uniqueness

N-(2,3-dichlorophenyl)-2-methylpentanamide is unique due to its specific combination of the dichlorophenyl group and the methylpentanamide backbone. This unique structure imparts distinct chemical and biological properties, making it valuable for specific applications in research and industry.